Cas no 1596005-51-4 (1-(3-chloro-2-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(3-chloro-2-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1596005-51-4
• MF: C₉H₈ClFN₄
• MW: 226.638023376465
• MDL: MFCD31473441
• CID: 5607364
• PubChem ID: 102855872
• Update Time: 2023-11-24

1-(3-chloro-2-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1596005-51-4
• EN300-804908
• 1-[(3-chloro-2-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
• 1-(3-chloro-2-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine

• MDL： MFCD31473441
• Inchi： 1S/C9H8ClFN4/c10-7-3-1-2-6(8(7)11)4-15-5-13-9(12)14-15/h1-3,5H,4H2,(H2,12,14)
• InChI Key： YOSMZHCSKXJOKB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)CN1C=NC(N)=N1

Computed Properties

• Exact Mass: 226.0421521g/mol
• Monoisotopic Mass: 226.0421521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.7Ų